Cas no 697305-93-4 (N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine)
697305-93-4 structure
Product Name:N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine
CAS No:697305-93-4
MF:C11H17N3O2
MW:223.271582365036
CID:2148204
PubChem ID:58723719
Update Time:2025-04-21
N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine Chemical and Physical Properties
Names and Identifiers
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- N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine
- 697305-93-4
- DB-343583
- SCHEMBL4535995
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- Inchi: 1S/C11H17N3O2/c1-12(2)8-9-5-6-10(13(3)4)11(7-9)14(15)16/h5-7H,8H2,1-4H3
- InChI Key: UPGXUOSNAICLQL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N(C)C)CN(C)C)=O
Computed Properties
- Exact Mass: 223.132076794Da
- Monoisotopic Mass: 223.132076794Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.3Ų
N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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